Cas no 1261980-46-4 (3-(2,4-Dimethoxyphenyl)-5-nitrobenzoic acid)

• Product Name: 3-(2,4-Dimethoxyphenyl)-5-nitrobenzoic acid
• CAS No: 1261980-46-4
• MF: C₁₅H₁₃NO₆
• MW: 303.266824483871
• MDL: MFCD18321339
• CID: 2621578
• PubChem ID: 53227224
• Update Time: 2025-04-21

3-(2,4-Dimethoxyphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dimethoxyphenyl)-5-nitrobenzoic acid, 95%
• 1261980-46-4
• MFCD18321339
• DTXSID70690811
• 3-(2,4-DIMETHOXYPHENYL)-5-NITROBENZOIC ACID
• 2',4'-Dimethoxy-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• 3-(2,4-Dimethoxyphenyl)-5-nitrobenzoic acid

• MDL： MFCD18321339
• Inchi： 1S/C15H13NO6/c1-21-12-3-4-13(14(8-12)22-2)9-5-10(15(17)18)7-11(6-9)16(19)20/h3-8H,1-2H3,(H,17,18)
• InChI Key： YAAKCQNKWGRABO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 303.07428713Da
• Monoisotopic Mass: 303.07428713Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives